(Z)-N-(6-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: N-[6-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide
• InChI: InChI=1S/C17H15FN2O2S/c1-22-10-9-20-14-8-7-13(18)11-15(14)23-17(20)19-16(21)12-5-3-2-4-6-12/h2-8,11H,9-10H2,1H3
• InChI Key: WWJIWLLQZYUFDL-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)F)SC1=NC(=O)C3=CC=CC=C3
• Molecular Formula: C17H15FN2O2S
• Molecular Weight: 330.4 g/mol

Description

The compound “(Z)-N-(6-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide” is a benzothiazole derivative. Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known for their diverse biological activities and are used in medicinal chemistry for drug design.

Molecular Structure Analysis

The molecule contains a benzothiazole core, which is a bicyclic system consisting of a benzene ring fused to a thiazole ring. The “Z” in the name indicates the geometry around the double bond, with the highest priority groups on the same side of the double bond. The compound also contains a fluoro group, a methoxyethyl group, and an amide group.

Chemical Reactions Analysis

Benzothiazoles are known to undergo various chemical reactions, including electrophilic substitution, nucleophilic substitution, and addition reactions. The presence of the fluoro, methoxyethyl, and amide groups may influence the reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Factors such as the presence of the fluoro, methoxyethyl, and amide groups, as well as the “Z” configuration around the double bond, would influence properties such as solubility, melting point, and stability.

Scientific Research Applications

Organic Field-Effect Transistors (OFETs)

• Researchers have explored the use of this compound in organic electronics. . These OFETs play a crucial role in developing flexible and efficient electronic devices.

Light-Emitting Diodes (LEDs)

• By mixing specific amounts of green, red, and blue, white light can be produced. . LEDs are widely used in displays, lighting, and other optoelectronic applications.

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Benzothiazoles are known to have various biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.

Future Directions

Future research could involve further exploration of the biological activities of this compound, as well as the development of synthetic methods for its preparation.